Cas no 339277-27-9 (4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole)

• Product Name: 4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole
• CAS No: 339277-27-9
• MF: C₂₆H₂₃F₃N₂O₂S
• MW: 484.533235788345
• CID: 5214439
• Update Time: 2026-03-06

4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole Chemical and Physical Properties

Names and Identifiers

• 4,5-diphenyl-1-propyl-2-{[3-(trifluoromethyl)phenyl]methanesulfonyl}-1H-imidazole
• 4,5-DIPHENYL-1-PROPYL-1H-IMIDAZOL-2-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE
• 4,5-DIPHENYL-1-PROPYL-2-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-1H-IMIDAZOLE
• 1H-Imidazole, 4,5-diphenyl-1-propyl-2-[[[3-(trifluoromethyl)phenyl]methyl]sulfonyl]-
• 4,5-diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole
• 4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole

• Inchi： 1S/C26H23F3N2O2S/c1-2-16-31-24(21-13-7-4-8-14-21)23(20-11-5-3-6-12-20)30-25(31)34(32,33)18-19-10-9-15-22(17-19)26(27,28)29/h3-15,17H,2,16,18H2,1H3
• InChI Key： VWOAZQSJGNTTMR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 742
• XLogP3: 6.1
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole

4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole (CAS No. 339277-27-9)

The compound 4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole, with the CAS registry number 339277-27-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The structure of this compound is characterized by the presence of two phenyl groups at positions 4 and 5, a propyl group at position 1, and a methylsulfonyl group attached to a trifluoromethyl-substituted phenyl ring at position 2.

The synthesis of 4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole involves a series of intricate organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and sulfonations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The compound's unique structure makes it a valuable building block for the development of novel pharmaceutical agents.

In terms of pharmacological activity, this compound has been extensively studied for its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that 4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole exhibits potent inhibitory activity against several kinases, making it a promising candidate for drug development.

The trifluoromethyl group present in the structure contributes significantly to the compound's stability and bioavailability. Fluorinated compounds are known for their enhanced metabolic stability due to the strong carbon-fluorine bond. This feature is particularly advantageous in drug design, as it can prolong the duration of action and reduce dosing frequency.

Recent research has also explored the potential of this compound as an anti-inflammatory agent. Studies have shown that it can inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This dual functionality as both a kinase inhibitor and an anti-inflammatory agent underscores its versatility in therapeutic applications.

The methylsulfonyl group attached to the trifluoromethyl-substituted phenyl ring enhances the compound's solubility in biological fluids, which is crucial for its pharmacokinetic profile. Improved solubility facilitates better absorption and distribution within the body, enhancing its therapeutic efficacy.

In conclusion, 4,5-Diphenyl-1-propyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole (CAS No. 339277-27-9) is a multifaceted organic compound with significant potential in drug discovery and development. Its unique structural features and promising pharmacological properties make it a subject of continued research interest across various scientific disciplines.